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Compound of Interest

Compound Name: 5-Methyl-2-phenyl-2-hexenal

Cat. No.: B7856895

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of 5-Methyl-2-phenyl-2-
hexenal in organic synthesis, with a focus on its role as a versatile chemical intermediate.
While primarily recognized for its characteristic warm, spicy, and floral scent in the fragrance
and flavor industry, its chemical structure lends itself to various synthetic transformations.

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Methyl-2-phenyl-2-hexenal is
presented below.
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Property Value

Molecular Formula C13H160

Molecular Weight 188.27 g/mol

CAS Number 21834-92-4

Appearance Clear, pale yellow liquid

Odor Sweet, chocolate, green, aldehydic
Density 0.973 g/mL at 25 °C

Refractive Index n20/D 1.534

Boiling Point 290 °C

Flash Point 113 °C

Solubility Insoluble in water; Soluble in oils and ethanol

Key Applications in Organic Synthesis

5-Methyl-2-phenyl-2-hexenal serves as a valuable intermediate in the synthesis of more
complex molecules, including active pharmaceutical ingredients and fine chemicals. Its
aldehyde functional group and a,3-unsaturation make it amenable to a range of organic
transformations.

Intermediate in Condensation Reactions

The aldehyde group of 5-Methyl-2-phenyl-2-hexenal makes it a suitable substrate for various
condensation reactions, which are fundamental in carbon-carbon bond formation.

The primary synthetic route to 5-Methyl-2-phenyl-2-hexenal itself is a base-catalyzed aldol
condensation. This reaction can be conceptually reversed or extended, using 5-Methyl-2-
phenyl-2-hexenal as the electrophilic partner in reactions with enolates derived from other
carbonyl compounds.
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Experimental Protocol: Synthesis of 5-Methyl-2-phenyl-
2-hexenal via Aldol Condensation

This protocol details the synthesis of 5-Methyl-2-phenyl-2-hexenal from phenylacetaldehyde
and isovaleraldehyde.

Materials:

Phenylacetaldehyde
 |Isovaleraldehyde

e Anhydrous sodium acetate

¢ Anhydrous ethyl alcohol

o Water

» Saturated NaCl solution

e Anhydrous magnesium sulfate

o Five-liter Morton flask equipped with a stirrer, thermometer, heating mantle, reflux condenser,
and addition tube.

Procedure:

o Preparation of the Catalyst Solution: In the five-liter Morton flask, combine 186 g of
anhydrous sodium acetate, 370 g of water, and 370 g of anhydrous ethyl alcohol. Stir the
mixture at 25°C until the sodium acetate has completely dissolved.

¢ Addition of Reactants: Over a 15-minute period, add a mixture of 440 g of
phenylacetaldehyde and 318 g of isovaleraldehyde to the flask through a dropping funnel.

o Reaction: Heat the resulting solution to reflux and maintain this temperature for
approximately three hours.
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o Work-up: After the reaction is complete, cool the mixture and separate the organic layer from
the aqueous layer.

» Drying: Wash the organic phase with a saturated NaCl solution and subsequently dry it over
anhydrous magnesium sulfate.

« Purification: Fractionally distill the dried organic phase at a 1:1 reflux ratio. The desired 5-
Methyl-2-phenyl-2-hexenal will distill at 96-105°C under a pressure of approximately 0.7
mm Hg.

Diagram of Synthesis Workflow:
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Caption: Workflow for the synthesis of 5-Methyl-2-phenyl-2-hexenal.
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Substrate for Michael Additions

The a,B-unsaturated nature of 5-Methyl-2-phenyl-2-hexenal makes it an excellent Michael
acceptor. This allows for the conjugate addition of a wide range of nucleophiles to the B-carbon,
leading to the formation of more complex saturated aldehydes. This reaction is a powerful tool
for carbon-carbon and carbon-heteroatom bond formation.

Logical Relationship of a Michael Addition:

5-Methyl-2-phenyl-2-hexenal Michael Donor
(Michael Acceptor) (e.g., Enolate, Amine, Thiol)

'

Saturated Aldehyde Adduct

Click to download full resolution via product page

Caption: Michael addition reaction involving 5-Methyl-2-phenyl-2-hexenal.

Precursor for Heterocyclic Compounds

5-Methyl-2-phenyl-2-hexenal can be utilized in the synthesis of various heterocyclic
compounds. The aldehyde functionality, in combination with the double bond, provides multiple
reactive sites for cyclization reactions with dinucleophiles, such as hydrazines, ureas, and
amidines, to form five- or six-membered rings.

While specific protocols for the application of 5-Methyl-2-phenyl-2-hexenal in these reactions
are not extensively detailed in readily available literature, its structural motifs are analogous to
other a,-unsaturated aldehydes commonly used in such syntheses. Researchers can adapt
existing protocols for similar substrates to explore the synthesis of novel heterocyclic structures
derived from 5-Methyl-2-phenyl-2-hexenal.

Conclusion

5-Methyl-2-phenyl-2-hexenal is a valuable and versatile building block in organic synthesis.
Its established synthesis via aldol condensation and its potential for participation in Michael

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/product/b7856895?utm_src=pdf-body-img
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/product/b7856895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

additions and the formation of heterocyclic systems make it a compound of interest for
chemists in academia and industry. The development of detailed protocols for its application in
these areas remains a promising field for future research, potentially leading to the discovery of
novel compounds with applications in pharmaceuticals and materials science.

 To cite this document: BenchChem. [Application Notes and Protocols: 5-Methyl-2-phenyl-2-
hexenal in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7856895#application-of-5-methyl-2-phenyl-2-
hexenal-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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